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Compound of Interest

Compound Name: Dioxacarb

Cat. No.: B132402 Get Quote

IMMEDIATE SAFETY AND DISPOSAL PRECAUTIONS

This document provides essential guidance for the safe and compliant disposal of dioxacarb,

an obsolete carbamate insecticide. Due to its high toxicity and environmental hazards,

dioxacarb and its containers must be managed as hazardous waste. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and the protection of the

environment.

Priority Actions & Safety Warnings
Do Not Dispose Down the Drain: Dioxacarb is highly soluble in water and toxic to aquatic

life.[1][2] Never pour dioxacarb solutions or rinsate down the sink or into any sewer or water

drainage system.[3][4]

Avoid Household Waste Disposal: Dioxacarb must not be disposed of with regular

laboratory or household garbage.[3]

Consult Professionals: Always contact your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor for specific guidance

on dioxacarb disposal.

Personal Protective Equipment (PPE): When handling dioxacarb, wear appropriate PPE,

including chemical-resistant gloves, safety goggles, and a lab coat.
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Summary of Dioxacarb Hazards
The following table summarizes the key hazards associated with dioxacarb, underscoring the

importance of proper handling and disposal.

Hazard Category Description Source

Human Health

High mammalian oral toxicity;

functions as an

acetylcholinesterase inhibitor.

[1]

Classified as "Toxic if

swallowed".
[2]

Environmental
Moderately toxic to birds and

fish.
[1]

"Toxic to aquatic life with long

lasting effects".
[2]

Physical/Chemical Highly soluble in water. [1]

Step-by-Step Disposal Procedures
The following protocol outlines the general steps for the safe disposal of dioxacarb waste and

empty containers.

Step 1: Waste Segregation and Collection
Designated Waste Container: Designate a specific, clearly labeled, and leak-proof container

for all dioxacarb-contaminated waste. This includes unused product, contaminated materials

(e.g., pipette tips, paper towels), and rinsate.

Labeling: The waste container must be labeled "Hazardous Waste - Dioxacarb" and include

the appropriate hazard symbols (e.g., toxic, environmental hazard).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.
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Step 2: Decontamination of Empty Containers
Empty dioxacarb containers are considered hazardous waste due to residual product and

must be properly decontaminated before disposal.[5] The triple-rinsing procedure is a standard

method for this purpose.[5][6]

Initial Draining: Empty the container completely into the designated dioxacarb waste

container. Allow it to drain for an additional 30 seconds.[6]

First Rinse: Fill the container to 20-25% of its capacity with a suitable solvent (e.g., as

recommended by your EHS department, which may be water or another solvent depending

on the formulation). Securely cap and shake vigorously for 30 seconds.[6] Pour the rinsate

into the designated hazardous waste container.[6]

Second and Third Rinses: Repeat the rinsing process two more times, collecting all rinsate in

the hazardous waste container.[6]

Drying and Disposal: Allow the container to air dry completely with the cap off.[6] Dispose of

the triple-rinsed container and its cap according to your institution's guidelines for

decontaminated chemical containers. Do not reuse the container for any other purpose.[5][7]

Step 3: Arranging for Professional Disposal
Contact EHS: Notify your institution's Environmental Health and Safety department about the

dioxacarb waste that needs to be collected.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and local regulations.

Collection: Await pickup by a licensed hazardous waste disposal contractor. Do not attempt

to transport the waste off-site yourself unless you are specifically trained and authorized to

do so.[8]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of dioxacarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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